Cas no 10272-07-8 (3,5-Dimethoxyaniline)

• Product Name: 3,5-Dimethoxyaniline
• CAS No: 10272-07-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD00008392
• CID: 48488
• PubChem ID: 66301
• Update Time: 2025-05-22

3,5-Dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxyaniline
• 5-Aminoresorcinol dimethyl ether
• 3,5-Dimethoxyanaline
• 3,5-dimethoxybenzenamine
• 3,5-Dimethoxybenzeneamine
• 3,5-dimethoxy-phenylamine
• 3,5-methoxyaniline
• Benzenamine,3,5-dimethoxy
• AKOS 91392
• 3,5-DIETHOXYANILINE
• 3,5-Dimethoxyanilline
• 3,5-two Methoxyaniline
• 3,5-dimethoxy-benzenamin
• 3,5-DIMETHOXYPHENYLAMINE
• 3,5-Dimethoxyaniline 98%
• 3,5-DIMETHOXYANILINE 97+%
• Benzenamine, 3,5-dimethoxy-
• 3,5-Dimethoxy aniline
• 5-Aminoresorcinol dimethylether
• WNRGWPVJGDABME-UHFFFAOYSA-N
• PubChem4423
• 3,5-dimethoxylaniline
• 3,5-dimethoxy analine
• 3,5-dimethoxy-aniline
• 3,5 Dimethoxy-aniline
• 3.5-Dimethoxybenzenamine
• 3,5-dimethoxy-benzena
• CS-B0774
• NS00015551
• EINECS 233-616-5
• D1484
• CHEBI:172328
• InChI=1/C8H11NO2/c1-10-7-3-6(9)4-8(5-7)11-2/h3-5H,9H2,1-2H
• SY001674
• JS9DUH84WG
• A19805
• AC-2497
• AM20020107
• EN300-20191
• Z104477210
• FT-0620026
• AKOS000119595
• F5608-0063
• UNII-JS9DUH84WG
• 3,5-dimethoxy-benzenamine
• BDBM626083
• DTXSID0065018
• AS-12377
• 3,5-Dimethoxyaniline, 98%
• 10272-07-8
• MFCD00008392
• W-108865
• SCHEMBL116606
• 3,5-Dimethoxyaniline?
• aniline, 3,5-dimethoxy-
• 3,5-Dimethoxy-benzenamine; 3,5-Dimethoxybenzenamine; 3,5-Dimethoxyphenylamine;
• STL168344
• DB-014224

• MDL： MFCD00008392
• Inchi： 1S/C8H11NO2/c1-10-7-3-6(9)4-8(5-7)11-2/h3-5H,9H2,1-2H3
• InChI Key： WNRGWPVJGDABME-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)OC)N
• BRN： 638013

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 44.5

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.1577 (rough estimate)
• Melting Point: 55.0 to 58.0 deg-C
• Boiling Point: 178°C/20mmHg(lit.)
• Flash Point: Fahrenheit: 275 ° f < br / > Celsius: 135 ° C < br / >
• Refractive Index: 1.4640 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 44.48000
• LogP: 1.86720
• Solubility: Insoluble in water

3,5-Dimethoxyaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• FLUKA BRAND F CODES：3-8-10-23
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,5-Dimethoxyaniline

3,5-Dimethoxyaniline (CAS No. 10272-07-8): Properties, Applications, and Market Insights

3,5-Dimethoxyaniline (CAS No. 10272-07-8) is an organic compound widely used in pharmaceutical and chemical industries. This aromatic amine, characterized by two methoxy groups at the 3 and 5 positions of the benzene ring, is a versatile intermediate in organic synthesis. Its unique structural features make it valuable for producing dyes, agrochemicals, and specialty chemicals. The growing demand for 3,5-dimethoxyaniline derivatives in research and industrial applications has increased its relevance in recent years.

The chemical formula of 3,5-Dimethoxyaniline is C₈H₁₁NO₂, with a molecular weight of 153.18 g/mol. It typically appears as a light yellow to brown crystalline powder with a melting point range of 62-65°C. The compound exhibits moderate solubility in organic solvents like ethanol and acetone but has limited solubility in water. These physical properties of 3,5-dimethoxyaniline make it suitable for various synthetic applications where controlled reactivity is required.

One of the primary applications of 3,5-Dimethoxyaniline is in the pharmaceutical industry, where it serves as a building block for drug development. Researchers have explored its potential in creating novel compounds with biological activity. The compound's electron-rich aromatic system allows for diverse chemical modifications, making it valuable for medicinal chemistry. Recent studies have investigated 3,5-dimethoxyaniline-based compounds for their potential therapeutic effects, though more research is needed to validate these findings.

In the field of material science, 3,5-Dimethoxyaniline has shown promise as a precursor for conductive polymers and advanced materials. The methoxy groups influence the electronic properties of resulting polymers, which could lead to applications in organic electronics. Scientists are particularly interested in how 3,5-dimethoxyaniline derivatives might contribute to the development of more efficient organic photovoltaic materials.

The synthesis of 3,5-Dimethoxyaniline typically involves the reduction of 3,5-dimethoxynitrobenzene or through other aromatic substitution reactions. Manufacturers must carefully control reaction conditions to ensure high purity, as impurities can affect downstream applications. Quality control measures for 3,5-dimethoxyaniline production include HPLC analysis and spectroscopic characterization to verify the compound's identity and purity.

From a commercial perspective, the global market for 3,5-Dimethoxyaniline has shown steady growth, driven by increasing demand from research institutions and specialty chemical manufacturers. Suppliers often provide the compound in various packaging options, from small laboratory quantities to bulk industrial amounts. The price of 3,5-dimethoxyaniline fluctuates based on raw material costs and market demand, with purity grade being a significant factor in pricing.

Environmental and safety considerations for handling 3,5-Dimethoxyaniline include proper storage in cool, dry conditions away from strong oxidizers. While not classified as highly hazardous, standard laboratory precautions should be followed when working with this compound. Researchers investigating 3,5-dimethoxyaniline safety data should consult material safety data sheets for specific handling guidelines.

Recent scientific literature has highlighted several novel applications for 3,5-Dimethoxyaniline derivatives. Some studies have explored their use as ligands in catalytic systems, while others have investigated their fluorescence properties. These developments suggest expanding roles for 3,5-dimethoxyaniline-based materials in various technological applications.

Analytical methods for characterizing 3,5-Dimethoxyaniline include gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. These techniques help verify the compound's structure and purity, which is crucial for research and industrial applications. Quality specifications for 3,5-dimethoxyaniline analysis typically require minimum purity levels of 97-99%, depending on the intended use.

The future outlook for 3,5-Dimethoxyaniline appears promising, with potential growth in specialty chemical applications. As research continues into new functional materials and pharmaceutical compounds, the demand for high-quality 3,5-dimethoxyaniline is expected to increase. Manufacturers are investing in improved synthesis methods to meet the evolving needs of various industries.

For researchers working with 3,5-Dimethoxyaniline, proper documentation of experimental procedures and results is essential. The compound's reactivity can vary depending on reaction conditions, so detailed record-keeping helps ensure reproducible results. Many laboratories maintain specific protocols for handling and storing 3,5-dimethoxyaniline reagents to maintain consistency in their work.

In conclusion, 3,5-Dimethoxyaniline (CAS No. 10272-07-8) represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features and chemical properties continue to make it valuable for both research and industrial processes. As scientific understanding of 3,5-dimethoxyaniline chemistry advances, new applications for this versatile compound are likely to emerge.